N-Acetylagmatine (acetate salt)

• Molecular Formula: C7H16N4O · C2H4O2
• Molecular Weight: 232.3
• InChI: InChI=1S/C7H16N4O.C2H4O2/c1-6(12)10-4-2-3-5-11-7(8)9;1-2(3)4/h2-5H2,1H3,(H,10,12)(H4,8,9,11);1H3,(H,3,4)
• InChI Key: VVLRLWUBZUFCRZ-UHFFFAOYSA-N
• SMILES: NC(NCCCCNC(C)=O)=N.CC(O)=O
• synonyms: Monoacetylagmatine

Description

Agmatine is a natural polyamine formed by the enzymatic decarboxylation of arginine. It can be converted to putrescine by agmatinase or to guanidinobutyric acid by diamine oxidase and aldehyde dehydrogenase. Agmatine has numerous modulatory actions, particularly in pathways related to diabetes, immunity, and neurophysiology. N-Acetylagmatine is a potential monoacetylated derivative of agmatine. The enzyme-mediated acetylation of polyamines is commonly considered a degradative step, with monoacetylated polyamines detected in the urine. However, monoacetylated polyamines can stimulate diamine oxidase activity, suggesting that N-acetylagmatine might have physiologically important actions.

Scientific Research Applications

Enzymatic Formation and Structural Analysis

• Structural and Mechanistic Analysis : A study on Drosophila melanogaster revealed the enzyme Agmatine N-acetyltransferase (AgmNAT) catalyzes the formation of N-acetylagmatine. The research provided insights into the structural and mechanistic aspects of this process, including a crystal structure of AgmNAT and its biochemical analysis (Dempsey et al., 2017).

Potential Therapeutic and Mechanistic Roles in Psychiatry

• Therapeutic Evidence in Psychiatry : N-acetylcysteine (NAC), a compound related to N-acetylagmatine, shows promise in treating psychiatric disorders. Its mechanisms may include modulation of glutamatergic, neurotropic, and inflammatory pathways. This review outlines its use in addiction, compulsive disorders, schizophrenia, and bipolar disorder (Dean, Giorlando, & Berk, 2011).

Poly(beta-hydroxybutyrate) Production and Consumption

• Insights into Microbial Behavior : Research on Paracoccus pantotrophus demonstrated the organism's response to feast/famine conditions, such as the accumulation of storage polymers like poly(beta-hydroxybutyrate), under the influence of external substrates like acetate (van Aalst-van Leeuwen et al., 1997).

Applications in Oral Health and Neurodegenerative Diseases

• Oral Health and Neurodegenerative Diseases : N-acetylcysteine, akin to N-acetylagmatine, has applications in oral health care and is being evaluated for its neuroprotective potential in neurodegenerative diseases like Parkinson’s and Alzheimer’s disorders (Pei et al., 2018).

Osmoregulatory Network in Methanosarcina mazei

• Nε‐acetyl‐β‐lysine Substitution : In Methanosarcina mazei, N(epsilon)-acetyl-beta-lysine can be substituted by glutamate and alanine, revealing an adaptive mechanism in response to environmental salinity (Saum et al., 2009).

Salt Stress Tolerance in Plants

• Improving Salt Tolerance in Plants : Melatonin, related to N-acetyl compounds, enhances salt stress tolerance in plants like maize by improving antioxidant capacity and photosynthetic efficiency (Chen et al., 2018).

Membrane Processes in Environmental Applications

• Nanofiltration Membrane Performance : Studies on nanofiltration membranes, including acetyl cellulose membranes, provide insights into their performance characteristics and applications in environmental processes, such as salt removal and recovery of organic acids from fermentation broths (Chung et al., 2005; Khunnonkwao et al., 2018).

Antibacterial Activity of Acetate

• Antibacterial Properties : Acetate salt demonstrates antibacterial activity against a range of pathogens, indicating potential applications in medical and food preservation (Lee et al., 2002).